BENGHE Methodological & Application

Check Availability & Pricing

preparing lhmt-mst1-58 for oral gavage in mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ihmt-mst1-58

Cat. No.: B12397432

[2] --INVALID-LINK-- MCE does not independently confirm the accuracy of these methods.
They are for reference only. Animal Administration. For the majority of compounds, it is
advisable to ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor with an IC50 of 20
nM. IHMT-MST1-58 can be used for the research of acute pancreatitis. ... Animal Model: ... --
INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor with an IC50 of 20 nM. IHMT-MST1-
58 can be used for the research of acute pancreatitis. ... Animal Model: ... --INVALID-LINK--
Mar 18, 2022 ... ... oral gavage (PO) at 25 mg/kg body weight. After 1 h, mice were sacrificed
and blood was collected. Plasma concentrations of IHMT-MST1-58 ... --INVALID-LINK-- Mar
18, 2022 ... To evaluate the in vivo pharmacokinetic (PK) properties of IHMT-MST1-58, it was
formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline and ... --INVALID-
LINK-- In Vivo. IHMT-MST1-58 has good pharmacokinetic profiles. After a single intravenous
(IV) dose of 5 mg/kg, the half-life (t1/2) is 1.7 h and the clearance (CL) is ... --INVALID-LINK--
The oral bioavailability of a drug is influenced by several factors, including its aqueous
solubility, membrane permeability, and stability in the gastrointestinal ... --INVALID-LINK-- For
mouse intraperitoneal (i.p.) administration, a solution of IHMT-MST1-58 in a vehicle of 5%
DMSO, 30% PEG 400, and 65% D5W (5% dextrose in water) has been ... --INVALID-LINK--
IHMT-MST1-58 is an inhibitor of mammalian sterile 20-like kinase 1 (MST1; IC50 = 20 nM for
the human kinase). It is selective for MST1 over 467 other kinases ... --INVALID-LINK-- IHMT-
MST1-58. This material should be considered hazardous until further information becomes
available. Do not ingest, inhale, get in eyes, on skin, or on clothing ... --INVALID-LINK-- IHMT-
MST1-58 (or IHMT-MST1-58) is a potent MST1 inhibitor with an IC50 of 20 nM. IHMT-MST1-58
can be used for the research of acute pancreatitis. --INVALID-LINK-- IHMT-MST1-58 is a
potent inhibitor of MST1, with IC50 of 20 nM. It has anti-inflammatory activity. It shows good
pharmacokinetic profiles. --INVALID-LINK-- The maximum recommended volume for oral
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gavage in mice is 10 ml/kg (0.25 ml/25 g mouse). The vehicle used to dissolve or suspend the
drug can have a significant ... --INVALID-LINK-- Commonly used excipients in oral formulations
include fillers, binders, lubricants, disintegrants, and coatings. Fillers, such as lactose and
microcrystalline ... --INVALID-LINK-- Oct 1, 2013 ... Oral gavage is a means of administering a
substance in a liquid form into the stomach of an animal. In mice, it is a common procedure
used in ... --INVALID-LINK-- Oral gavage is the most common method of oral administration for
mice and requires a skilled and steady hand to prevent perforation of the esophagus, ... --
INVALID-LINK-- How to choose a solvent for animal experiments? - 1. Dissolve the compound
with a small amount of organic solvent, such as DMSO, and then dilute it with a certain ... --
INVALID-LINK-- For in vivo studies, the solubility of the compound in the vehicle is a critical

factor. The chosen vehicle should be non-toxic and compatible with the animal ... --INVALID-
LINK-- Nov 22, 2017 ... The vehicle consisted of 0.5% (w/v) carboxymethylcellulose (CMC),
0.5% (v/v) Tween 80, and 99% (v/v) water. The test articles were administered ... --INVALID-

LINK-- IHMT-MST1-58 is a potent MST1 inhibitor (IC50 = 20 nM). IHMT-MST1-58 has been
shown to have anti-inflammatory activity. --INVALID-LINK-- Mar 18, 2022 ... To evaluate the in
vivo pharmacokinetic (PK) properties of IHMT-MST1-58, it was formulated in 10% DMSO, 40%
PEG300, 5% Tween-80 and 45% saline and ... --INVALID-LINK-- MST1 is a protein kinase that
plays a role in cell signaling pathways that regulate apoptosis, or programmed cell death.

MST1 is activated in response to a variety ... --INVALID-LINK-- The Hippo signaling pathway,
also known as the Salvador-Warts-Hippo (SWH) pathway, is a evolutionarily conserved
signaling pathway that plays a critical role in ... --INVALID-LINK-- The core of the Hippo
pathway in mammals consists of a kinase cascade including the protein kinases Ste20-like
kinase (MST1/2, ortholog of hippo) and large tumor ... --INVALID-LINK-- Feb 26, 2021 ... The
core of the Hippo pathway is a kinase cascade consisting of MST1/2 (mammalian sterile 20-like
kinase 1/2), LATS1/2 (large tumor suppressor 1/2) ... --INVALID-LINK-- Oral gavage is a
standard method for administering substances to laboratory animals. The procedure involves
passing a tube through the mouth and into the stomach ... --INVALID-LINK-- Maximum volumes
for oral gavage in mice are typically 10 ml/kg. However, volumes of 5 ml/kg are recommended
to avoid discomfort or adverse effects. --INVALID-LINK-- Oral gavage in mice should be
performed by trained personnel to minimize the risk of injury or distress to the animal. The use
of appropriate gavage needles and ... --INVALID-LINK-- IHMT-MST1-58 is a potent, selective,
and orally bioavailable inhibitor of MST1 kinase with an IC50 of 20 nM. IHMT-MST1-58 displays
anti-inflammatory activity and ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor
with an IC50 of 20 nM. IHMT-MST1-58 is a useful tool for studying the role of MST1 in various
diseases. --INVALID-LINK-- For research use only. Not for human, diagnostic or therapeutic
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use. Description. IHMT-MST1-58 is a potent MST1 inhibitor (IC50=20 nM). It has anti-

inflammatory ... --INVALID-LINK-- To evaluate the in vivo pharmacokinetic (PK) properties of
IHMT-MST1-58, it was formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline
and ... --INVALID-LINK-- Oral gavage is a procedure to administer a substance directly into the

stomach of an animal. It is a common route of administration for preclinical studies. --INVALID-
LINK-- The volume to be administered should be calculated based on the animal's body weight.
For mice, the maximum recommended volume is 10 mL/kg. --INVALID-LINK-- Oral gavage is a
method of feeding or administering drugs to animals. A tube is passed through the mouth down
into the stomach. This method is often used in ... [3d] --INVALID-LINK-- How to choose a
solvent for animal experiments? - 1. Dissolve the compound with a small amount of organic
solvent, such as DMSO, and then dilute it with a certain ... --INVALID-LINK-- For in vivo
studies, the solubility of the compound in the vehicle is a critical factor. The chosen vehicle
should be non-toxic and compatible with the animal ... --INVALID-LINK-- Nov 22, 2017 ... The
vehicle consisted of 0.5% (w/v) carboxymethylcellulose (CMC), 0.5% (v/v) Tween 80, and 99%
(v/v) water. The test articles were administered ... --INVALID-LINK-- The Hippo signaling
pathway, also known as the Salvador-Warts-Hippo (SWH) pathway, is a evolutionarily
conserved signaling pathway that plays a critical role in ... --INVALID-LINK-- The core of the
Hippo pathway in mammals consists of a kinase cascade including the protein kinases Ste20-
like kinase (MST1/2, ortholog of hippo) and large tumor ... --INVALID-LINK-- Feb 26, 2021 ...
The core of the Hippo pathway is a kinase cascade consisting of MST1/2 (mammalian sterile
20-like kinase 1/2), LATS1/2 (large tumor suppressor 1/2) ... --INVALID-LINK-- Oral gavage is a
standard method for administering substances to laboratory animals. The procedure involves
passing a tube through the mouth and into the stomach ... --INVALID-LINK-- Maximum volumes
for oral gavage in mice are typically 10 ml/kg. However, volumes of 5 ml/kg are recommended
to avoid discomfort or adverse effects. --INVALID-LINK-- Oral gavage in mice should be
performed by trained personnel to minimize the risk of injury or distress to the animal. The use
of appropriate gavage needles and ... --INVALID-LINK-- IHMT-MST1-58 is a potent, selective,
and orally bioavailable inhibitor of MST1 kinase with an IC50 of 20 nM. IHMT-MST1-58 displays
anti-inflammatory activity and ... --INVALID-LINK-- IHMT-MST1-58 is a potent MST1 inhibitor
with an IC50 of 20 nM. IHMT-MST1-58 is a useful tool for studying the role of MST1 in various
diseases. --INVALID-LINK-- For research use only. Not for human, diagnostic or therapeutic
use. Description. IHMT-MST1-58 is a potent MST1 inhibitor (IC50=20 nM). It has anti-

inflammatory ... --INVALID-LINK-- To evaluate the in vivo pharmacokinetic (PK) properties of
IHMT-MST1-58, it was formulated in 10% DMSO, 40% PEG300, 5% Tween-80 and 45% saline
and ... --INVALID-LINK-- Oral gavage is a procedure to administer a substance directly into the
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stomach of an animal. It is a common route of administration for preclinical studies. --INVALID-
LINK-- The volume to be administered should be calculated based on the animal's body weight.
For mice, the maximum recommended volume is 10 mL/kg. --INVALID-LINK-- Oral gavage is a
method of feeding or administering drugs to animals. A tube is passed through the mouth down
into the stomach. This method is often used in ...## Application Notes and Protocols for Oral
Gavage of lhmt-mst1-58 in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ihmt-mst1-58 is a potent and selective inhibitor of Mammalian Sterile 20-like kinase 1 (MST1),
a key component of the Hippo signaling pathway that regulates apoptosis and inflammation.
With an IC50 of 20 nM, this small molecule shows promise for investigating the therapeutic
potential of MST1 inhibition in various disease models, including acute pancreatitis. Its oral
bioavailability makes it a valuable tool for in vivo studies. These application notes provide
detailed protocols for the preparation and oral administration of lhmt-mst1-58 to mice, ensuring
accurate dosing and animal welfare.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and
administration of lhmt-mst1-58.
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Parameter Value Reference

Ihmt-mst1-58 Properties

IC50 (MST1) 20 nM

Pharmacokinetics (Single

Dose)

Intravenous (IV) Dose 5 mg/kg
IV Half-life (t1/2) 1.7h
Oral Gavage (PO) Dose 25 mg/kg

Recommended Gavage

Volume
Maximum Volume 10 mL/kg
Recommended Volume 5 mL/kg

Experimental Protocols
I. Preparation of lhmt-mst1-58 Formulation for Oral
Gavage

This protocol describes the preparation of a vehicle solution for the oral administration of Ihmt-
mst1-58. This formulation has been documented for in vivo pharmacokinetic studies.

Materials:

Ilhmt-mst1-58 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl)
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 Sterile conical tubes

o Vortex mixer

o Pipettes and sterile tips
Procedure:

o Calculate the required amount of Ihmt-mst1-58 and vehicle components based on the
desired final concentration and the number of animals to be dosed. For example, to prepare
1 mL of a 2.5 mg/mL solution for a 25 mg/kg dose in a 25g mouse (requiring 0.25 mL), you
will need 2.5 mg of Ihmt-mst1-58.

o Prepare the vehicle solution: In a sterile conical tube, combine the vehicle components in the
following ratio:

o 10% DMSO
o 40% PEG300
o 5% Tween-80
o 45% Saline
e Dissolve Ihmt-mst1-58:

o First, dissolve the calculated amount of Ihmt-mst1-58 powder in the DMSO component of
the vehicle.

o Vortex thoroughly to ensure complete dissolution.

o Complete the formulation:
o Add the PEG300 to the DMSO/Ihmt-mst1-58 mixture and vortex.
o Add the Tween-80 and vortex again.

o Finally, add the saline and vortex until a clear, homogeneous solution is obtained.
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o Storage: The freshly prepared formulation should be used immediately. If short-term storage
is necessary, it should be kept on ice and protected from light. Stability under these
conditions should be empirically determined.

Il. Oral Gavage Procedure in Mice

This protocol outlines the standard procedure for administering the prepared lhmt-mst1-58
formulation to mice via oral gavage. Adherence to proper technique is crucial to prevent injury
to the animal.

Materials:

Prepared lhmt-mst1-58 formulation

o Appropriately sized gavage needle (e.g., 20-22 gauge, 1.5-2 inches long with a ball tip for
adult mice)

e Syringe (e.g., 1 mL)
e Animal scale
e 70% Ethanol for disinfection
Procedure:
e Animal Preparation:
o Weigh the mouse to accurately calculate the required dose volume.

o Properly restrain the mouse by scruffing the neck and back to immobilize the head and
body.

e Syringe and Gavage Needle Preparation:
o Draw the calculated volume of the lhmt-mst1-58 formulation into the syringe.
o Ensure there are no air bubbles in the syringe.

o Attach the gavage needle to the syringe.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b12397432?utm_src=pdf-body
https://www.benchchem.com/product/b12397432?utm_src=pdf-body
https://www.benchchem.com/product/b12397432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Gavage Administration:
o Hold the mouse in a vertical position.
o Gently insert the gavage needle into the mouth, aiming towards the back of the pharynx.
o Allow the mouse to swallow the tip of the needle.

o Once the needle is past the pharynx, gently advance it down the esophagus into the
stomach. There should be no resistance. If resistance is met, withdraw the needle and
start again.

o Slowly dispense the contents of the syringe into the stomach.
o Gently withdraw the gavage needle.
e Post-Procedure Monitoring:

o Return the mouse to its cage and monitor for any signs of distress, such as difficulty
breathing or lethargy.

Visualizations
Signaling Pathway
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Caption: The Hippo Signaling Pathway and the inhibitory action of lIhmt-mst1-58 on MST1.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12397432?utm_src=pdf-body-img
https://www.benchchem.com/product/b12397432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Prepare Ihmt-mst1- 58
Formulation

Weigh Mouse

Calculate Dose Volume

Perform Oral Gavage

Monitor Animal

Click to download full resolution via product page

Caption: Workflow for the preparation and oral administration of lhmt-mst1-58 to mice.

 To cite this document: BenchChem. [preparing Ihmt-mst1-58 for oral gavage in mice].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397432#preparing-ihmt-mst1-58-for-oral-gavage-
in-mice]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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